REACTION_CXSMILES
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[CH:1]([OH:3])=O.OO.[C:6]1([C:11]2[CH:16]=[CH:15][C:14]([F:17])=[CH:13][CH:12]=2)C[CH2:9][CH2:8][CH:7]=1>>[F:17][C:14]1[CH:15]=[CH:16][C:11]([CH:6]2[CH2:7][CH2:8][CH2:9][C:1]2=[O:3])=[CH:12][CH:13]=1
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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C(=O)O
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Name
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Quantity
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23 mL
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Type
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reactant
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Smiles
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OO
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Name
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Quantity
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24.155 g
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Type
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reactant
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Smiles
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C1(=CCCC1)C1=CC=C(C=C1)F
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Type
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CUSTOM
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Details
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under stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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The two-phase system was initially stirred at room temperature
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Type
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WAIT
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Details
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After a certain period of time
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Type
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CUSTOM
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Details
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a spontaneous exothermic reaction
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Type
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CUSTOM
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Details
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rose to about 50° C
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Type
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STIRRING
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Details
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The reaction mixture was stirred at room temperature for 1 h
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Duration
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1 h
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Type
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CUSTOM
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Details
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The reaction mixture was quenched by careful addition of a saturated sodium bicarbonate solution
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Type
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ADDITION
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Details
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Ether was added
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Type
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STIRRING
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Details
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the content of the separatory funnel was vigorously shaken
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Type
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CUSTOM
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Details
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The organic layer was separated
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted with ether
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic extracts were dried over anhydrous magnesium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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The solvent was removed in vacuum
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Type
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CUSTOM
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Details
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the residue was purified by column chromatography on silica gel
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Name
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Type
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product
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Smiles
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FC1=CC=C(C=C1)C1C(CCC1)=O
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Type | Value | Analysis |
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AMOUNT: AMOUNT | 104 mmol | |
AMOUNT: MASS | 18.557 g | |
YIELD: PERCENTYIELD | 69.9% | |
YIELD: CALCULATEDPERCENTYIELD | 69.8% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |